FMK-9a

• CAS No.: 1955550-51-2
• Product Name: FMK-9a
• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.43
• IUPAC Name: N-[(2S)-1-[(3-fluoro-2-oxopropyl)amino]-1-oxo-3-phenylpropan-2-yl]naphthalene-1-carboxamide
• Standard InChI: InChI=1S/C23H21FN2O3/c24-14-18(27)15-25-23(29)21(13-16-7-2-1-3-8-16)26-22(28)20-12-6-10-17-9-4-5-11-19(17)20/h1-12,21H,13-15H2,(H,25,29)(H,26,28)/t21-/m0/s1
• Standard InChIKey: VMVOHHPQIAPYHG-NRFANRHFSA-N
• SMILES: C1=CC=C(C=C1)CC(C(=O)NCC(=O)CF)NC(=O)C2=CC=CC3=CC=CC=C32
• Appearance: Solid powder
• Description: FMK-9a is a covalent ATG4B (Autophagin-1) inhibitor. ATG4B or autophagin-1 is a cysteine protease that cleaves ATG8 family proteins. ATG4B plays essential roles in the autophagosome formation and the autophagy pathway.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: FMK-9a; FMK 9a; FMK9a
• Reference: 1: Qiu Z, Kuhn B, Aebi J, Lin X, Ding H, Zhou Z, Xu Z, Xu D, Han L, Liu C, Qiu H, Zhang Y, Haap W, Riemer C, Stahl M, Qin N, Shen HC, Tang G. Discovery of Fluoromethylketone-Based Peptidomimetics as Covalent ATG4B (Autophagin-1) Inhibitors. ACS Med Chem Lett. 2016 Jun 25;7(8):802-6. doi: 10.1021/acsmedchemlett.6b00208. eCollection 2016 Aug 11. PubMed PMID: 27563406; PubMed Central PMCID: PMC4983731.
• PubChem Compound: 127020966
• Last Modified: Nov 11 2021